Cas no 1538495-99-6 (3-(3-bromophenyl)cyclobutylmethanamine)

• Product Name: 3-(3-bromophenyl)cyclobutylmethanamine
• CAS No: 1538495-99-6
• MF: C₁₁H₁₄BrN
• MW: 240.139562129974
• MDL: MFCD26630024
• CID: 5607982
• PubChem ID: 83648299
• Update Time: 2023-11-24

3-(3-bromophenyl)cyclobutylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-[3-(3-bromophenyl)cyclobutyl]methanamine hydrochloride
• Cyclobutanemethanamine, 3-(3-bromophenyl)-
• [3-(3-bromophenyl)cyclobutyl]methanamine
• EN300-8317256
• 1538495-99-6
• 3-(3-bromophenyl)cyclobutylmethanamine

• MDL： MFCD26630024
• Inchi： 1S/C11H14BrN/c12-11-3-1-2-9(6-11)10-4-8(5-10)7-13/h1-3,6,8,10H,4-5,7,13H2
• InChI Key： XNQCRVHKJHWCHJ-UHFFFAOYSA-N
• SMILES： C1(CN)CC(C2=CC=CC(Br)=C2)C1

Computed Properties

• Exact Mass: 239.03096g/mol
• Monoisotopic Mass: 239.03096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.363±0.06 g/cm3(Predicted)
• Boiling Point: 309.4±25.0 °C(Predicted)
• pka: 10.27±0.29(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes